Cas no 50595-57-8 (Butanedioic acid, (1,3-dioxobutoxy)-, dimethyl ester, (S)-)
50595-57-8 structure
Product Name:Butanedioic acid, (1,3-dioxobutoxy)-, dimethyl ester, (S)-
CAS No:50595-57-8
MF:C10H14O7
MW:246.213963985443
CID:364554
PubChem ID:14546594
Update Time:2025-04-19
Butanedioic acid, (1,3-dioxobutoxy)-, dimethyl ester, (S)- Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid, (1,3-dioxobutoxy)-, dimethyl ester, (S)-
- DTXSID60561501
- Dimethyl (2S)-2-[(3-oxobutanoyl)oxy]butanedioate
- SCHEMBL18832146
- 50595-57-8
-
- Inchi: 1S/C10H14O7/c1-6(11)4-9(13)17-7(10(14)16-3)5-8(12)15-2/h7H,4-5H2,1-3H3/t7-/m0/s1
- InChI Key: DIRRTOYVHOGJJM-ZETCQYMHSA-N
- SMILES: O(C(CC(C)=O)=O)[C@H](C(=O)OC)CC(=O)OC
Computed Properties
- Exact Mass: 246.07392
- Monoisotopic Mass: 246.07395278g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 96Ų
Experimental Properties
- PSA: 95.97
Butanedioic acid, (1,3-dioxobutoxy)-, dimethyl ester, (S)- Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
50595-57-8 (Butanedioic acid, (1,3-dioxobutoxy)-, dimethyl ester, (S)-) Related Products
- 20226-93-1(METHYL 2-ACETOXY-3-CARBOXYPROPANOATE)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk